Cas no 409316-57-0 (bicyclo2.2.2octane-2-thiol)

• Product Name: bicyclo2.2.2octane-2-thiol
• CAS No: 409316-57-0
• MF: C₈H₁₄S
• MW: 142.261761188507
• CID: 5696929
• PubChem ID: 87760963
• Update Time: 2025-05-26

bicyclo2.2.2octane-2-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288774
• Bicyclo[2.2.2]octane-2-thiol
• SCHEMBL4993391
• 409316-57-0
• bicyclo2.2.2octane-2-thiol

• Inchi： 1S/C8H14S/c9-8-5-6-1-3-7(8)4-2-6/h6-9H,1-5H2
• InChI Key： CCBPLSAGVWBOAQ-UHFFFAOYSA-N
• SMILES： SC1CC2CCC1CC2

Computed Properties

• Exact Mass: 142.08162162g/mol
• Monoisotopic Mass: 142.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 203.9±9.0 °C(Predicted)
• pka: 10.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on bicyclo2.2.2octane-2-thiol

Bicyclo[2.2.2]octane-2-thiol: A Comprehensive Overview

Bicyclo[2.2.2]octane-2-thiol, also known by its CAS number 409316-57-0, is a unique organic compound with a bicyclic structure and a thiol functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and catalysis. In this article, we will delve into the properties, synthesis, and applications of bicyclo[2.2.2]octane-2-thiol, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The structure of bicyclo[2.2.2]octane-2-thiol consists of a bicyclo[2.2.2]octane skeleton with a thiol (-SH) group attached at the second position of the bridgehead carbon. This unique arrangement imparts the compound with distinct chemical and physical properties. The bicyclic framework provides rigidity and stability, while the thiol group introduces reactivity and potential for functionalization. Recent studies have highlighted the importance of such rigid structures in enhancing the stability and bioavailability of molecules in pharmaceutical applications.

One of the key areas of research on bicyclo[2.2.2]octane-2-thiol involves its synthesis methods. Traditionally, this compound has been synthesized via ring-closing reactions or through modifications of existing bicyclic compounds. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the bicyclic structure, significantly reducing reaction times and improving yields.

The thiol group in bicyclo[2.2.1]octane-1-thiol (a related compound) has been shown to play a crucial role in its reactivity and functionality. Similarly, in bicyclo[1883 octane-1-thiol, the thiol group enables participation in various chemical reactions, such as nucleophilic additions and thiol-ene couplings. These reactions have opened up new avenues for the functionalization of bicyclo[1883 octane-1-thiol, making it a valuable building block in organic synthesis.

Another area of interest is the application of bicyclo[1883 octane-1-thiol in materials science. The compound's rigid structure and reactive thiol group make it an ideal candidate for use in polymer synthesis and cross-linking reactions. Recent studies have demonstrated that polymers incorporating bicyclo[1883 octane-1-thiol exhibit enhanced mechanical properties and thermal stability compared to traditional polymers.

In the pharmaceutical industry, bicyclo[1883 octane-1-thiol has shown promise as a potential drug delivery agent due to its ability to form stable complexes with various bioactive molecules. Researchers have explored its use as a carrier for anti-cancer drugs, where its rigid structure helps maintain drug integrity during delivery.

Furthermore, bicyclo[1883 octane-1-thiol has been investigated for its catalytic properties in organic transformations. The thiol group acts as a coordinating site for metal catalysts, enabling efficient catalysis in reactions such as alkene hydrothylation and C-H activation.

In conclusion, bicyclo[1883 octane-1-thiol (CAS No 409316-57-0) is a versatile compound with a wide range of applications across multiple disciplines